![molecular formula C9H10ClNO4 B2658033 2-{[Hydroxy(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}acetic acid hydrochloride CAS No. 2260936-48-7](/img/structure/B2658033.png)
2-{[Hydroxy(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}acetic acid hydrochloride
Description
2-{[Hydroxy(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}acetic acid hydrochloride is a useful research compound. Its molecular formula is C9H10ClNO4 and its molecular weight is 231.63. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds structurally related to "2-{[Hydroxy(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}acetic acid hydrochloride" have been extensively synthesized and characterized for their unique properties. For instance, the synthesis and characterization of Schiff base ligands derived from amino acids and aldehydes, including their metal complexes, have been studied for their antioxidant and enzyme inhibition properties (Ikram et al., 2015). These compounds, due to their structural diversity and biological activity, could serve as templates for designing new drugs or catalysts.
Antimicrobial and Anticancer Activity
The synthesis of novel heterocyclic compounds containing specific functional groups related to "2-{[Hydroxy(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}acetic acid hydrochloride" has shown promising antimicrobial and anticancer activities. For example, derivatives synthesized from related structures have been evaluated for their antibacterial activity, demonstrating significant inhibition against various bacterial strains (Mohammad et al., 2017). This suggests the potential of such compounds in developing new antimicrobial agents.
Fluorescence Probes and Sensors
Compounds with structural features similar to the target molecule have been developed as fluorescence probes for detecting reactive oxygen species (ROS), indicating their potential in biological and chemical sensing applications (Setsukinai et al., 2003). The ability to detect specific reactive species can be crucial in diagnosing diseases, monitoring cellular functions, or even in environmental monitoring.
properties
IUPAC Name |
2-[(2-hydroxybenzoyl)amino]acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4.ClH/c11-7-4-2-1-3-6(7)9(14)10-5-8(12)13;/h1-4,11H,5H2,(H,10,14)(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUXQWYVCJXIGLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC(=O)O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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